Cas no 28711-04-8 (2-Butenoic acid,2-cyano-3-(4-methoxyphenyl)-, butyl ester)

• Product Name: 2-Butenoic acid,2-cyano-3-(4-methoxyphenyl)-, butyl ester
• CAS No: 28711-04-8
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 287089
• PubChem ID: 3035252
• Update Time: 2025-04-19

2-Butenoic acid,2-cyano-3-(4-methoxyphenyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-cyano-3-(4-methoxyphenyl)-, butyl ester
• butyl 2-cyano-3-(4-methoxyphenyl)but-2-enoate
• butyl (2Z)-2-cyano-3-(4-methoxyphenyl)but-2-enoate
• Butyl 2-cyano-3-(4-methoxyphenyl)-2-butenoate
• EINECS 249-176-2
• 28711-04-8

• Inchi： 1S/C16H19NO3/c1-4-5-10-20-16(18)15(11-17)12(2)13-6-8-14(19-3)9-7-13/h6-9H,4-5,10H2,1-3H3/b15-12-
• InChI Key： NKBHDHWFTJYJSK-QINSGFPZSA-N
• SMILES： O(C(/C(/C#N)=C(/C)\C1C=CC(=CC=1)OC)=O)CCCC

Computed Properties

• Exact Mass: 273.13657
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32